![molecular formula C21H20N2O5 B3002670 2-((2-Ethoxyphenyl)amino)-2-oxoethyl 3-acetylindolizine-1-carboxylate CAS No. 899949-43-0](/img/structure/B3002670.png)
2-((2-Ethoxyphenyl)amino)-2-oxoethyl 3-acetylindolizine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-((2-Ethoxyphenyl)amino)-2-oxoethyl 3-acetylindolizine-1-carboxylate, also known as EAIC, is a synthetic compound that has gained interest in scientific research due to its potential therapeutic properties. EAIC belongs to the indolizine family of compounds, which are known for their diverse biological activities.
Scientific Research Applications
Peptide Mimicry and Enzyme Binding
Indolizine derivatives can mimic peptides’ structure, allowing them to bind reversibly to enzymes. This property could be utilized in studying enzyme interactions and designing enzyme inhibitors .
Physiological and Pharmacological Applications
These compounds exhibit significant physiological effects, such as promoting beneficial estrogen metabolism in humans, possessing anticarcinogenic properties, and inhibiting human prostate cancer cells .
Antioxidant Activities
Indolizine derivatives have been noted for their free radical scavenging activities, which could be useful in researching oxidative stress-related diseases .
Fluorescent Properties for Biological Imaging
Some indolizine derivatives with excellent fluorescence properties can be used as organic fluorescent molecules for biological imaging applications .
Material Science Applications
The fluorescent properties of indolizine derivatives also lend themselves to material science applications, where they could be used in the development of new materials with specific optical properties .
Synthetic Chemistry
Indolizine derivatives are valuable in synthetic chemistry due to their unique structures and reactivity, which can be leveraged in the synthesis of complex molecules .
properties
IUPAC Name |
[2-(2-ethoxyanilino)-2-oxoethyl] 3-acetylindolizine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N2O5/c1-3-27-19-10-5-4-8-16(19)22-20(25)13-28-21(26)15-12-18(14(2)24)23-11-7-6-9-17(15)23/h4-12H,3,13H2,1-2H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SYIGKFLXVVLXDF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=O)COC(=O)C2=C3C=CC=CN3C(=C2)C(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((2-Ethoxyphenyl)amino)-2-oxoethyl 3-acetylindolizine-1-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.